Cas no 138228-45-2 ((3S,4S)-1-Benzyl-3,4-bis((tert-butyldimethylsilyl)oxy)pyrrolidine)

(3S,4S)-1-Benzyl-3,4-bis((tert-butyldimethylsilyl)oxy)pyrrolidine is a chiral pyrrolidine derivative featuring tert-butyldimethylsilyl (TBS) protecting groups at the 3- and 4-positions. The stereospecific (3S,4S) configuration ensures high enantiomeric purity, making it valuable for asymmetric synthesis and pharmaceutical intermediates. The TBS groups enhance stability, protecting hydroxyl functionalities under harsh reaction conditions while allowing selective deprotection when needed. Its benzyl moiety offers additional versatility for further functionalization. This compound is particularly useful in peptide chemistry, nucleoside modifications, and complex molecule synthesis, where precise stereocontrol and protecting group strategies are critical. Its well-defined structure and reliability in synthetic applications make it a preferred choice for researchers requiring high-purity chiral building blocks.

(3S,4S)-1-Benzyl-3,4-bis((tert-butyldimethylsilyl)oxy)pyrrolidine structure

138228-45-2 structure

Product Name:(3S,4S)-1-Benzyl-3,4-bis((tert-butyldimethylsilyl)oxy)pyrrolidine

CAS No:138228-45-2

MF:C₂₃H₄₃NO₂Si₂

MW:421.764028787613

CID:902136

Update Time:2026-04-29

(3S,4S)-1-Benzyl-3,4-bis((tert-butyldimethylsilyl)oxy)pyrrolidine Chemical and Physical Properties

Names and Identifiers

- (3S,4S)-1-Benzyl-3,4-bis((tert-butyldimethylsilyl)oxy)pyrrolidine
- (3s,4s)-3,4-bis[[(1,1-dimethylethyl)dimethylsilyl]oxy]-1-(phenylmethyl)-pyrrolidine
- (3S,4S)-1-benzyl-3,4-bis(methylsulfonyloxy)pyrrolidine
- (3S,4S)-1-Benzyl-3,4-bis-diphenylphosphanyl-pyrrolidine
- (3S,4S)-1-benzyl-3,4-pyrrolidinediyl bis(methanesulfonate)
- (3S,4S)-3,4-Bis(diphenylphosphino)-1-benzylpyrrolidine
- (3S,4S)-4-phenyl-piperidine-1,3-dicarboxylic acid 1-tert-butyl ester
- (3S,4S)-trans-3,4-bis(diphenylphosphino)-1-benzylpyrrolidine
- (S,S)-DEGUPHOS
- N-Benzyl-(3S,4S)-(+)-di(methylsulfonyl)pyrrolidine

Computed Properties

Exact Mass: 421.28339

Experimental Properties

PSA: 21.7
LogP: 6.22090

(3S,4S)-1-Benzyl-3,4-bis((tert-butyldimethylsilyl)oxy)pyrrolidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM208633-1g	(3S,4S)-1-Benzyl-3,4-bis((tert-butyldimethylsilyl)oxy)pyrrolidine	138228-45-2	95%	1g	$3920	2023-03-07
Chemenu	CM208633-5g	(3S,4S)-1-Benzyl-3,4-bis((tert-butyldimethylsilyl)oxy)pyrrolidine	138228-45-2	95%	5g	$9800	2023-03-07